Cas no 5181-40-8 (p-Terephthalotoluidide)

p-Terephthalotoluidide structure
p-Terephthalotoluidide structure
Product Name:p-Terephthalotoluidide
CAS No:5181-40-8
MF:C22H20N2O2
MW:344.406405448914
CID:385410
Update Time:2023-08-03

p-Terephthalotoluidide Chemical and Physical Properties

Names and Identifiers

    • Cyclohexane,1,2-bis[2-(dichloromethylsilyl)ethyl]-
    • p-Terephthalotoluidide
    • N,N'-bis(4-methylphenyl)terephthalamide
    • NSC71193
    • n,n'-bis(4-methylphenyl)benzene-1,4-dicarboxamide
    • Teraphthalo-p-toluidide
    • Cambridge id 5181408
    • Oprea1_148735
    • VVBLWQQCOFKUTA-UHFFFAOYSA-N
    • STL260519
    • N,N'-DI-P-TOLYL-TEREPHTHALAMIDE
    • ST011899
    • N1,N4-bis(4-methylphenyl)benzene-1,4-dicarboxamide
    • Z28134869
    • N-(4-methylphenyl){4-[N-(4-methylphenyl)carbamoyl]phenyl}carboxamide
    • Inchi: 1S/C22H20N2O2/c1-15-3-11-19(12-4-15)23-21(25)17-7-9-18(10-8-17)22(26)24-20-13-5-16(2)6-14-20/h3-14H,1-2H3,(H,23,25)(H,24,26)
    • InChI Key: VVBLWQQCOFKUTA-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(NC2C=CC(C)=CC=2)=O)=CC=1)NC1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 425
  • Topological Polar Surface Area: 58.2
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